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Compound of Interest

Compound Name:
Tert-butyl 6-amino-1,4-oxazepane-

4-carboxylate

CAS No.: 1170390-54-1

Cat. No.: B1438469

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 1,4-oxazepane scaffold is a privileged seven-membered heterocyclic motif that has

garnered significant attention in medicinal chemistry. Its unique three-dimensional structure,

which can be considered a hybrid of the well-known diazepine, morpholine, and azepane rings,

allows for the exploration of novel chemical space in drug discovery programs.[1] Derivatives of

1,4-oxazepane have demonstrated a wide range of biological activities, including applications

as antidepressants and antipsychotics. This guide provides a comparative overview of key

synthetic routes for the construction of substituted 1,4-oxazepanes, offering insights into the

mechanistic underpinnings and practical applications of each methodology.

Intramolecular Cyclization: A Cornerstone Strategy
Intramolecular cyclization remains a foundational and frequently employed strategy for the

synthesis of the 1,4-oxazepane ring system. This approach typically involves the formation of a

carbon-oxygen or carbon-nitrogen bond in a precursor molecule that already contains the
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requisite atoms for the seven-membered ring. The choice of cyclization strategy is often

dictated by the desired substitution pattern and the availability of starting materials.

A prevalent method involves the intramolecular Williamson ether synthesis, where an alcohol

nucleophile displaces a leaving group on the same molecule to form the ether linkage of the

oxazepane ring. Careful optimization of this classical heterocyclization has been shown to be a

robust protocol suitable for multigram synthesis.[1]

Experimental Protocol: Intramolecular Cyclization for
1,4-Oxazepane-6-sulfonamide
This protocol describes the intramolecular cyclization to form the 1,4-oxazepane ring, a key

step in the synthesis of 1,4-oxazepane-6-sulfonamide.[2]

Dissolution: Dissolve the cyclization precursor (1.0 equivalent) in anhydrous

dimethylformamide (DMF) to achieve a final concentration of 0.01 M at room temperature.

Base Addition: Add potassium carbonate (3.0 equivalents) to the solution.

Reaction: Stir the reaction mixture at 50 °C.

Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Quenching: Upon completion, quench the reaction with water.

Extraction: Extract the product with ethyl acetate.

Work-up: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate,

and concentrate under reduced pressure.

Purification: The crude product can be purified by column chromatography on silica gel.
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Caption: Workflow for Intramolecular Cyclization.

Synthesis from N-Propargylamines: A Modern and
Atom-Economical Approach
The use of N-propargylamines as versatile building blocks has emerged as a powerful and

atom-economical strategy for the synthesis of various nitrogen-containing heterocycles,

including 1,4-oxazepanes.[3] These reactions often proceed through metal-catalyzed

cyclization cascades, offering a high degree of complexity from relatively simple starting

materials.

One notable example is the base-mediated 7-exo-dig cyclization of substrates derived from O-

propargylated salicylaldehydes and diamines to form imidazole-fused 1,4-benzoxazepines.[4]

This method highlights the utility of intramolecular cyclization onto an alkyne, a key

transformation in modern synthetic chemistry.

Experimental Protocol: Base-Mediated 7-exo-dig
Cyclization
The following is a representative procedure for the synthesis of imidazole-fused 1,4-

benzoxazepines.[4]
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Substrate Preparation: Synthesize the starting substrate by O-propargylation of a

salicylaldehyde derivative, followed by condensation with a diamine.

Reaction Setup: To a solution of the substrate in a suitable solvent, add a base such as

sodium hydride (NaH).

Cyclization: Stir the reaction mixture at an appropriate temperature to facilitate the 7-exo-dig

cyclization.

Work-up and Purification: After completion of the reaction, quench with a suitable reagent,

and purify the product using standard techniques like column chromatography.
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Caption: Synthesis via 7-exo-dig Cyclization.

Tandem C-N Coupling/C-H Carbonylation: An
Efficient Route to Benzo-1,4-Oxazepines
Tandem reactions, where multiple bond-forming events occur in a single pot, offer significant

advantages in terms of efficiency and sustainability. A notable example is the synthesis of

benzo-1,4-oxazepine derivatives through a copper-catalyzed tandem transformation involving

C-N coupling and C-H carbonylation.[5][6] This method utilizes readily available phenylamines

and allyl halides to construct the benzoxazepine core in a single operation.[5]
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The reaction proceeds under a carbon dioxide atmosphere, with a plausible mechanism

involving a Cu(I)/Cu(III) catalytic cycle.[5] This approach is economically viable and aligns with

the principles of green chemistry.

Experimental Protocol: Tandem C-N Coupling/C-H
Carbonylation
A general procedure for the synthesis of benzo-1,4-oxazepin-5-ones is as follows:[5]

Reaction Mixture: In a reaction vessel, combine the phenylamine (0.5 mmol), allyl halide (0.6

mmol), CuI (10 mol%), ligand L1 (10 mol%), and Cs2CO3 (2 equivalents) in DMSO (4 mL).

Reaction Conditions: Heat the mixture at 100 °C under a CO2 atmosphere for 10 hours.

Work-up and Purification: After the reaction is complete, the product is isolated and purified,

typically yielding moderate to good amounts of the desired benzo-1,4-oxazepin-5-one.[5]
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Caption: Tandem C-N Coupling/C-H Carbonylation.
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Reaction of 2-Aminophenols with Alkynones:
Accessing Benzo[b][5][7]oxazepines
A novel and efficient method for the synthesis of benzo[b][5][7]oxazepines involves the reaction

of 2-aminophenols with alkynones.[8][9] This reaction, typically carried out in a solvent like 1,4-

dioxane at elevated temperatures, provides access to a variety of substituted benzoxazepines.

[8][10]

Mechanistic studies suggest that the reaction proceeds through the formation of an

alkynylketimine intermediate, which then undergoes a 7-endo-dig cyclization. The hydroxyl

proton of the aminophenol is believed to play a crucial role in this process.[8][10]

Experimental Protocol: Synthesis of Benzo[b][5]
[7]oxazepines from 2-Aminophenols and Alkynones
A representative experimental procedure is as follows:[8]

Reaction Setup: A mixture of the 2-aminophenol and the alkynone is heated in 1,4-dioxane at

100 °C.

Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical

technique, such as TLC.

Isolation and Purification: Upon completion, the solvent is removed, and the crude product is

purified by column chromatography to afford the desired benzo[b][5][7]oxazepine derivative.
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Caption: Synthesis from 2-Aminophenols and Alkynones.
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Synthetic Strategy Key Features Advantages Limitations

Intramolecular

Cyclization

Well-established,

versatile for various

substitution patterns.

[1]

Robust, scalable,

applicable to solid-

phase synthesis.[1]

[11]

May require multi-step

synthesis of the

cyclization precursor.

Synthesis from N-

Propargylamines

Modern, atom-

economical, often

involves metal

catalysis.[3]

High complexity from

simple starting

materials, good

functional group

tolerance.

May require specific

catalysts and

anhydrous conditions.

Tandem C-N

Coupling/C-H

Carbonylation

One-pot synthesis of

benzo-1,4-

oxazepines.[5]

High efficiency, green

chemistry principles.

[5]

Limited to the

synthesis of benzo-

fused analogs.

Reaction of 2-

Aminophenols with

Alkynones

Novel route to

benzo[b][5]

[7]oxazepines via 7-

endo-dig cyclization.

[8]

Good yields, access

to a variety of

substituted products.

[10]

Primarily

demonstrated for

benzo-fused systems.

Conclusion
The synthesis of substituted 1,4-oxazepanes can be achieved through a variety of strategic

approaches, each with its own set of advantages and limitations. Classical intramolecular

cyclization methods remain a reliable and scalable option, while modern techniques such as

those starting from N-propargylamines and tandem reactions offer increased efficiency and

atom economy. The choice of a particular synthetic route will ultimately depend on the desired

substitution pattern of the target molecule, the availability of starting materials, and the desired

scale of the synthesis. The continued development of novel synthetic methodologies for this

important heterocyclic scaffold will undoubtedly facilitate the discovery of new therapeutic

agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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